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Compound of Interest

Compound Name: 7-Hydroxypestalotin

Cat. No.: B7765573 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

discovery, origin, and biological activities of 7-Hydroxypestalotin.

Introduction
7-Hydroxypestalotin, also known by its original designation LL-P880β, is a fungal metabolite

belonging to the pyranone class of compounds. First isolated in 1973 from an unidentified

species of Penicillium, this natural product has since been identified in other fungal genera,

notably Pestalotiopsis.[1] While initial interest in 7-Hydroxypestalotin was linked to its

antiprotozoal properties, more recent studies have highlighted its cytotoxic and phytotoxic

activities, suggesting a broader potential for this molecule in various research and development

applications. This technical guide provides an in-depth overview of the discovery, origin,

biological activities, and experimental protocols related to 7-Hydroxypestalotin.

Discovery and Origin
7-Hydroxypestalotin was first reported in 1973 by McGahren et al. as a new fungal lactone,

designated LL-P880β, isolated from the fermentation broth of an unidentified Penicillium

species.[1] The structure of this C11H18O5 compound was elucidated through spectroscopic

methods available at the time.

Decades later, the same compound, now referred to as 7-Hydroxypestalotin, was isolated

from endophytic fungi, including Pestalotiopsis microspora and other Pestalotiopsis species.

These fungi are often found living symbiotically within the tissues of various plants. The
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production of 7-Hydroxypestalotin by different fungal species suggests a potential ecological

role for this metabolite, possibly in protecting the host plant from pathogens or herbivores.

Table 1: Fungal Sources of 7-Hydroxypestalotin

Fungal Species Reference

Penicillium sp. (unidentified) McGahren et al., 1973[1]

Pestalotiopsis microspora Riga et al., 2019

Pestalotiopsis sp.

Penicillium decumbens

Physicochemical Properties
Table 2: Physicochemical Properties of 7-Hydroxypestalotin

Property Value

Molecular Formula C11H18O5

Molecular Weight 230.26 g/mol

CAS Number 41164-59-4

Appearance Yellow oil

Biological Activities and Quantitative Data
7-Hydroxypestalotin has demonstrated a range of biological activities, with the most

prominent being its cytotoxicity and phytotoxicity.

Cytotoxicity
Recent studies have shown that 7-Hydroxypestalotin exhibits cytotoxic effects against cancer

cell lines. A study by Riga et al. (2019) reported the IC50 value against murine leukemia P388

cells.
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Table 3: Cytotoxicity Data for 7-Hydroxypestalotin

Cell Line IC50 (µg/mL) Reference

Murine Leukemia P388 3.34 Riga et al., 2019

Phytotoxicity
While the phytotoxic effects of 7-Hydroxypestalotin have been noted, particularly from

isolates of Penicillium decumbens, quantitative data such as IC50 values against specific plant

species are not yet widely available in the literature. This represents a significant area for future

research to explore its potential as a natural herbicide.

Experimental Protocols
Isolation of 7-Hydroxypestalotin from Pestalotiopsis
microspora
The following protocol is based on the methodology described by Riga et al. (2019).

1. Fungal Fermentation:

Cultivate Pestalotiopsis microspora in a suitable liquid medium, such as Potato Dextrose

Broth (PDB).

Incubate the culture under appropriate conditions (e.g., 27°C) for a sufficient period to allow

for the production of secondary metabolites.

2. Extraction:

Separate the fungal mycelium from the culture broth by filtration.

Extract the culture filtrate with an organic solvent, such as ethyl acetate.

Concentrate the organic extract under reduced pressure to obtain a crude extract.

3. Chromatographic Purification:
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Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of solvents of increasing polarity (e.g., a mixture of n-

hexane and ethyl acetate, followed by ethyl acetate and methanol).

Collect fractions and monitor by thin-layer chromatography (TLC).

Combine fractions containing the target compound and further purify using additional

chromatographic techniques, such as preparative TLC or high-performance liquid

chromatography (HPLC), to yield pure 7-Hydroxypestalotin.

Fungal Fermentation Extraction Purification

Pestalotiopsis microspora Liquid Culture (PDB)Inoculation FiltrationSeparation Liquid-Liquid Extraction
(Ethyl Acetate)

Culture Filtrate ConcentrationOrganic Phase Silica Gel Column ChromatographyCrude Extract Fraction Collection & TLC Preparative TLC / HPLC Pure 7-Hydroxypestalotin

Click to download full resolution via product page

Isolation workflow for 7-Hydroxypestalotin.

Biosynthesis and Signaling Pathways
The biosynthetic pathway of 7-Hydroxypestalotin has not been fully elucidated. However,

based on its chemical structure, it is highly probable that it is a polyketide, synthesized by a

polyketide synthase (PKS). Polyketides are a large and diverse class of secondary metabolites

produced by bacteria, fungi, and plants. The biosynthesis of polyketides involves the sequential

condensation of small carboxylic acid units, typically acetyl-CoA and malonyl-CoA, in a process

that resembles fatty acid synthesis.

A gene cluster containing a PKS, designated as pks8, has been identified in Pestalotiopsis

microspora and is responsible for the production of other polyketide-derived secondary

metabolites.[2][3] It is plausible that a similar PKS or a related gene cluster is responsible for

the biosynthesis of the pestalotin backbone, which is then hydroxylated to form 7-
Hydroxypestalotin.
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Proposed biosynthetic pathway for 7-Hydroxypestalotin.

To date, there is no published research on the specific cellular signaling pathways that are

modulated by 7-Hydroxypestalotin. The mechanism of its cytotoxic and phytotoxic activities

remains an open area for investigation and could be a fruitful avenue for future research.

Conclusion and Future Directions
7-Hydroxypestalotin is a fungal metabolite with demonstrated cytotoxic and potential

phytotoxic activities. While its initial discovery dates back to the 1970s, there is a renewed
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interest in this compound due to its presence in endophytic fungi and its potential applications

in drug discovery and agriculture.

Future research should focus on several key areas:

Elucidation of the complete biosynthetic pathway: Identifying the specific PKS and other

enzymes involved in the biosynthesis of 7-Hydroxypestalotin could enable its production

through metabolic engineering.

Quantitative assessment of phytotoxicity: Detailed studies are needed to determine the

herbicidal potential of 7-Hydroxypestalotin against a range of plant species.

Investigation of the mechanism of action: Understanding the cellular targets and signaling

pathways affected by 7-Hydroxypestalotin is crucial for its development as a therapeutic or

agrochemical agent.

Exploration of other biological activities: The full spectrum of biological activities of 7-
Hydroxypestalotin may not yet be fully realized, and further screening could uncover novel

applications.

The information presented in this guide provides a solid foundation for researchers and drug

development professionals to build upon as they explore the potential of this intriguing fungal

metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Hydroxypestalotin: A Fungal Metabolite on the Brink
of Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765573#7-hydroxypestalotin-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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